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Compound of Interest

Compound Name: Bromoethane-d5

Cat. No.: B031941

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromoethane-d5, also known as deuterated ethyl bromide or pentadeuteroethyl bromide, is a
stable, isotopically labeled analog of bromoethane. In this molecule, all five hydrogen atoms
have been replaced with deuterium, a heavy isotope of hydrogen. This isotopic substitution
imparts a greater molecular weight compared to its non-deuterated counterpart, a property that
is leveraged in a variety of scientific applications. This technical guide provides a
comprehensive overview of the key physical properties of Bromoethane-d5, details the
experimental methodologies for their determination, and illustrates a typical workflow for its
application in pharmaceutical research.

Core Physical Properties

The physical characteristics of Bromoethane-d5 are crucial for its application in synthesis,
spectroscopy, and as a tracer. The following table summarizes its key physical properties.
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Property Value Units
Molecular Formula C2DsBr

Molecular Weight 114.00 g/mol
Appearance Colorless liquid

Density 1.527 g/mL at 25 °C
Boiling Point 37-40 °C

Melting Point -119 °C

Refractive Index 1.4205-1.421 n20/D
Isotopic Purity =99 atom % D

Experimental Protocols for Physical Property
Determination

Accurate determination of the physical properties of Bromoethane-d5 is essential for its proper
use. The following are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a volatile liquid like Bromoethane-d5 can be determined using the Thiele
tube method, which is suitable for small sample volumes.[1]

Apparatus:

Thiele tube

Thermometer (calibrated)

Capillary tube (one end sealed)

Small test tube

Heating oil (e.g., mineral oil)
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e Bunsen burner or heating mantle

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

o A small amount of Bromoethane-d5 (a few drops) is placed into the small test tube.

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

e The thermometer and test tube assembly are placed in a Thiele tube containing heating olil,
ensuring the rubber band is above the oil level.

e The side arm of the Thiele tube is gently heated.[1]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[1]

Determination of Melting Point

Due to its very low melting point, determining the melting point of Bromoethane-d5 requires a
specialized low-temperature apparatus.

Apparatus:
e Melting point apparatus with a cooling stage (e.g., a cryostat)
e Capillary tubes

e Low-temperature thermometer
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Procedure:

A small amount of liquid Bromoethane-d5 is introduced into a capillary tube and then flash-
frozen using a cryogenic liquid (e.g., liquid nitrogen).

e The capillary tube is placed in the cooled sample holder of the melting point apparatus.

o The temperature of the apparatus is slowly increased at a controlled rate (e.g., 1-2 °C per
minute).

e The temperature at which the solid begins to melt and the temperature at which the last of
the solid melts are recorded. This range is the melting point.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

e Pycnometer (density bottle) of a known volume

e Analytical balance

o Temperature-controlled water bath

Procedure:

The empty, clean, and dry pycnometer is weighed on an analytical balance.

e The pycnometer is filled with Bromoethane-d5 and placed in a temperature-controlled water
bath to allow the liquid to reach thermal equilibrium (e.g., 25 °C).

e The volume is adjusted precisely to the calibration mark of the pycnometer, and any excess
liquid is carefully removed.

e The filled pycnometer is reweighed.

e The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus
mass of empty pycnometer) by the known volume of the pycnometer.
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Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property. An Abbe refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, D-line at 589 nm)

Dropper

Procedure:

e The refractometer is calibrated using a standard of known refractive index.

e The prisms of the refractometer are cleaned and dried.

» Afew drops of Bromoethane-d5 are placed on the surface of the measuring prism.

e The prisms are closed and the instrument is allowed to equilibrate to the desired temperature
(e.g., 20 °C) by circulating water from the constant temperature bath.

e The light source is switched on, and the eyepiece is adjusted to bring the dividing line
between the light and dark fields into sharp focus.

e The control knob is turned to move the dividing line to the center of the crosshairs.

o The refractive index is read directly from the instrument's scale.

Applications in Research and Drug Development

Bromoethane-d5 is a valuable tool in pharmaceutical research, primarily used as a deuterated
building block in the synthesis of drug candidates. The "deuterium switch" strategy can improve
the metabolic profile of a drug by slowing down its breakdown in the body, which is mediated by
the kinetic isotope effect.
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Below is a diagram illustrating a generalized workflow for the use of Bromoethane-d5 in the

synthesis and evaluation of a deuterated drug analog.

Workflow for Deuterated Drug Analog Synthesis and Evaluation

Starting Material
(e.g., a phenol or amine)

Synthesis Phase

Deuterium Labeling Reaction
(e.g., Williamson ether synthesis or N-alkylation)

Purification
(e.g., Chromatography)

Deuterated Drug Analog

Bromoethane-d5
(CD3CD2Br)

Evaluation Phase
\ 4

In Vitro Metabolic Stability Assay
(e.g., with liver microsomes)

In Vivo Pharmacokinetic Study
(Animal Model)

LC-MS/MS Analysis
of Parent Drug and Metabolites

Comparison with Non-deuterated Analog

Outgome

Improved Pharmacokinetic Profile?
(e.g., longer half-life, reduced toxic metabolites)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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